Cas no 5042-55-7 (5-Nitrobenzene-1,3-diamine)

• Product Name: 5-Nitrobenzene-1,3-diamine
• CAS No: 5042-55-7
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• MDL: MFCD00025291
• CID: 372713
• PubChem ID: 21134
• Update Time: 2025-04-19

5-Nitrobenzene-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediamine,5-nitro-
• 3,5-Diaminonitrobenzene
• 5-nitro-1,3-Benzenediamine
• 5-Nitrobenzene-1,3-diamine
• 1,3-Diamino-5-nitrobenzene
• 1,3-Benzenediamine, 5-nitro-
• 1-Nitro-3,5-diaminobenzene
• m-Phenylenediamine, 5-nitro-
• 5-nitro-m-phenylenediamine
• 0O8F5J46MV
• DFWXYHZQNLIBLY-UHFFFAOYSA-N
• NSC283
• (3-amino-5-nitro-phenyl)-amine
• 4422AE
• NSC166388
• AS-57918
• 1,3-DIAMINO-5-NITROBENZENE [HSDB]
• BB 0262824
• AM20040577
• NSC 166388
• FT-0635521
• UNII-0O8F5J46MV
• A828120
• Q27237032
• 3-AMINO-5-NITROANILINE
• NS00032062
• NSC-166388
• NSC 283
• MFCD00025291
• AKOS004123181
• SCHEMBL539064
• CS-0157671
• DTXSID7063687
• NSC-283
• EINECS 225-737-7
• AC-10056
• 5042-55-7
• C75359
• HSDB 6244
• DB-021995
• ALBB-013776

• MDL： MFCD00025291
• Inchi： 1S/C6H7N3O2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H,7-8H2
• InChI Key： DFWXYHZQNLIBLY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1)N)N)=O

Computed Properties

• Exact Mass: 153.05400
• Monoisotopic Mass: 153.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 97.9

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 427°C at 760 mmHg
• Flash Point: 212.1±23.2 °C
• PSA: 97.86000
• LogP: 2.44480
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-Nitrobenzene-1,3-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H312-H332
• Warning Statement： P280
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD3630)